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Compound of Interest

Compound Name: 5-Chloro-2-hydroxy-4-iodopyridine

Cat. No.: B590230 Get Quote

Essential Safety and Handling Guide for 5-Chloro-2-
hydroxy-4-iodopyridine
This guide provides crucial safety and logistical information for the handling, use, and disposal

of 5-Chloro-2-hydroxy-4-iodopyridine, tailored for researchers, scientists, and professionals

in drug development. The following procedures are designed to ensure a safe laboratory

environment and minimize risks associated with this compound.

Hazard Identification and Classification
Based on data from the structurally similar compound 5-Chloro-2-fluoro-4-iodopyridine, this

chemical should be handled as a hazardous substance. The primary hazards include:

Acute Toxicity (Oral): Harmful if swallowed.[1]

Acute Toxicity (Dermal): Harmful in contact with skin.[1]

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]

GHS Hazard Pictogram:
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alt text

Signal Word: Warning[1]

Quantitative Data Summary
Disclaimer: The following data is for the structurally analogous compound 5-Chloro-2-fluoro-4-

iodopyridine, as comprehensive data for 5-Chloro-2-hydroxy-4-iodopyridine is not readily

available. This information should be used as a guideline for safe handling.

Property Value Reference Compound

Molecular Formula C₅H₂ClFIN
5-Chloro-2-fluoro-4-

iodopyridine

Molecular Weight 257.43 g/mol
5-Chloro-2-fluoro-4-

iodopyridine[3][4]

Appearance
White to off-white or brown

solid

5-Chloro-2-fluoro-4-

iodopyridine[3]

Melting Point 84-91 °C
5-Chloro-2-fluoro-4-

iodopyridine[3]

Boiling Point 251 °C
5-Chloro-2-fluoro-4-

iodopyridine[5]

Storage Temperature 0-8 °C (Refrigerator)
5-Chloro-2-fluoro-4-

iodopyridine[3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles with

side-shields (conforming to

EN166 or NIOSH standards) or

a full-face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

Hand Protection
Chemical-resistant gloves such

as nitrile or neoprene.

Prevents skin contact, which

can cause irritation and may

be harmful.[1]

Body Protection

A laboratory coat, long pants,

and closed-toe shoes. For

larger quantities, consider a

chemical-resistant apron.

Minimizes the risk of accidental

skin exposure.[1]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. A

NIOSH-approved respirator

may be necessary for large

quantities or in case of

inadequate ventilation.

Prevents inhalation of dust or

vapors, which can cause

respiratory tract irritation.[1]

Operational and Handling Plan
This section provides a step-by-step protocol for the safe handling of 5-Chloro-2-hydroxy-4-
iodopyridine.

1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and available.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.

Designate a specific area for handling the compound to contain potential spills.

2. Donning Personal Protective Equipment:
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Before handling the compound, put on all required PPE as specified in the table above.

3. Handling the Compound:

Conduct all weighing and transfers of the solid compound within a chemical fume hood to

control dust and vapors.

Avoid creating dust.

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the designated handling area.[1]

4. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

The recommended storage temperature is refrigerated (0-8 °C).[3]

Emergency Procedures
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Situation Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][2]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash affected area with

soap and water. Get medical attention if irritation

develops or persists.[1][2]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Get medical attention if

you feel unwell.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison center or

doctor/physician if you feel unwell.[1][2]

Spill

Evacuate personnel to a safe area. Wear

appropriate PPE. Avoid dust formation. Sweep

up the spilled solid and place it in a suitable,

closed container for disposal. Clean the spill

area thoroughly with soap and water.

Disposal Plan
Waste Classification: This material should be disposed of as hazardous waste.

Containerization: Collect waste material in a clearly labeled, sealed container.

Disposal Method: Dispose of contents/container to an appropriate treatment and disposal

facility in accordance with applicable local, state, and federal regulations. Do not dispose of
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down the drain or in regular trash.[1][2]

Visual Workflow for Handling 5-Chloro-2-hydroxy-4-
iodopyridine

Workflow for Safe Handling of 5-Chloro-2-hydroxy-4-iodopyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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